Cas no 96439-98-4 (3-chloro-2-ethynylpyridine)

• Product Name: 3-chloro-2-ethynylpyridine
• CAS No: 96439-98-4
• MF: C₇H₄ClN
• MW: 137.566360473633
• CID: 800305
• PubChem ID: 13400637
• Update Time: 2025-04-19

3-chloro-2-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-ethynyl-Pyridine
• 3-CHLORO-2-ETHYLPYRIDINE
• 3-chloro-2-ethynylpyridine
• Pyridine, 3-chloro-2-ethynyl- (9CI)
• Pyridine,3-chloro-2-ethynyl-
• SCHEMBL5700069
• AKOS006306660
• Pyridine, 3-chloro-2-ethynyl-
• F2167-5017
• 96439-98-4
• DTXSID50539552
• EN300-1216567
• DB-278288
• G73229

• Inchi： 1S/C7H4ClN/c1-2-7-6(8)4-3-5-9-7/h1,3-5H
• InChI Key： QABKLKIFASNVHO-UHFFFAOYSA-N
• SMILES： ClC1C(C#C)=NC=CC=1

Computed Properties

• Exact Mass: 137.0032268g/mol
• Monoisotopic Mass: 137.0032268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives